3β-Acetoxy-11α,12α-epoxyoleanan-28,13β-olide
3β-Acetoxy-11α,12α-epoxyoleanan-28,13β-olide
11a, 12a-Epoxy-3b-hydroxy-28, 13-oleananolide 3-acetate belongs to the class of organic compounds known as triterpenoids. These are terpene molecules containing six isoprene units. 11a, 12a-Epoxy-3b-hydroxy-28, 13-oleananolide 3-acetate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 11a, 12a-epoxy-3b-hydroxy-28, 13-oleananolide 3-acetate is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, 11a, 12a-epoxy-3b-hydroxy-28, 13-oleananolide 3-acetate can be found in fruits. This makes 11a, 12a-epoxy-3b-hydroxy-28, 13-oleananolide 3-acetate a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
35738-25-1
VCID:
VC0210930
InChI:
InChI=1S/C32H48O5/c1-18(33)35-21-10-11-28(6)19(27(21,4)5)9-12-29(7)23(28)22-24(36-22)32-20-17-26(2,3)13-15-31(20,25(34)37-32)16-14-30(29,32)8/h19-24H,9-17H2,1-8H3
SMILES:
CC(=O)OC1CCC2(C(C1(C)C)CCC3(C2C4C(O4)C56C3(CCC7(C5CC(CC7)(C)C)C(=O)O6)C)C)C
Molecular Formula:
C32H48O5
Molecular Weight:
512.7 g/mol
3β-Acetoxy-11α,12α-epoxyoleanan-28,13β-olide
CAS No.: 35738-25-1
Reference Standards
VCID: VC0210930
Molecular Formula: C32H48O5
Molecular Weight: 512.7 g/mol
| CAS No. | 35738-25-1 |
|---|---|
| Product Name | 3β-Acetoxy-11α,12α-epoxyoleanan-28,13β-olide |
| Molecular Formula | C32H48O5 |
| Molecular Weight | 512.7 g/mol |
| IUPAC Name | (6,10,10,14,15,21,21-heptamethyl-25-oxo-3,24-dioxaheptacyclo[16.5.2.01,15.02,4.05,14.06,11.018,23]pentacosan-9-yl) acetate |
| Standard InChI | InChI=1S/C32H48O5/c1-18(33)35-21-10-11-28(6)19(27(21,4)5)9-12-29(7)23(28)22-24(36-22)32-20-17-26(2,3)13-15-31(20,25(34)37-32)16-14-30(29,32)8/h19-24H,9-17H2,1-8H3 |
| Standard InChIKey | RJEUVXAJCYTMIC-UHFFFAOYSA-N |
| SMILES | CC(=O)OC1CCC2(C(C1(C)C)CCC3(C2C4C(O4)C56C3(CCC7(C5CC(CC7)(C)C)C(=O)O6)C)C)C |
| Canonical SMILES | CC(=O)OC1CCC2(C(C1(C)C)CCC3(C2C4C(O4)C56C3(CCC7(C5CC(CC7)(C)C)C(=O)O6)C)C)C |
| Appearance | Powder |
| Melting Point | 329-331°C |
| Physical Description | Solid |
| Description | 11a, 12a-Epoxy-3b-hydroxy-28, 13-oleananolide 3-acetate belongs to the class of organic compounds known as triterpenoids. These are terpene molecules containing six isoprene units. 11a, 12a-Epoxy-3b-hydroxy-28, 13-oleananolide 3-acetate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 11a, 12a-epoxy-3b-hydroxy-28, 13-oleananolide 3-acetate is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, 11a, 12a-epoxy-3b-hydroxy-28, 13-oleananolide 3-acetate can be found in fruits. This makes 11a, 12a-epoxy-3b-hydroxy-28, 13-oleananolide 3-acetate a potential biomarker for the consumption of this food product. |
| PubChem Compound | 13818991 |
| Last Modified | Nov 11 2021 |
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